Cas no 53870-35-2 (Benzenamine,4-(2-propen-1-ylsulfonyl)-)

Benzenamine,4-(2-propen-1-ylsulfonyl)- structure
53870-35-2 structure
Product Name:Benzenamine,4-(2-propen-1-ylsulfonyl)-
CAS No:53870-35-2
MF:C9H11NO2S
MW:197.2541410923
CID:386663
PubChem ID:239601
Update Time:2025-04-19

Benzenamine,4-(2-propen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(2-propen-1-ylsulfonyl)-
    • 4-prop-2-enylsulfonylaniline
    • 4-(Allylsulfonyl)aniline
    • AG-670/31904055
    • Oprea1_194619
    • DTXSID70286334
    • NSC44846
    • NSC-44846
    • SCHEMBL2148798
    • 4-(allylsulfonyl)phenylamine
    • AKOS003241669
    • 53870-35-2
    • Inchi: 1S/C9H11NO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-6H,1,7,10H2
    • InChI Key: RGIPTJCUMKROIK-UHFFFAOYSA-N
    • SMILES: S(CC=C)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 197.05113
  • Monoisotopic Mass: 197.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 396.6°Cat760mmHg
  • Flash Point: 193.7°C
  • Refractive Index: 1.567
  • PSA: 60.16
  • LogP: 2.89050
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